Cas no 61147-35-1 (2-(4-Ethoxyphenyl)butanoic acid)

• Product Name: 2-(4-Ethoxyphenyl)butanoic acid
• CAS No: 61147-35-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6024946
• PubChem ID: 54210841
• Update Time: 2025-08-03

2-(4-Ethoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethoxyphenyl)butanoic acid
• Benzeneacetic acid, 4-ethoxy-α-ethyl-
• AKOS011681665
• EN300-1868163
• CS-0295750
• SCHEMBL1741211
• 61147-35-1

• Inchi： 1S/C12H16O3/c1-3-11(12(13)14)9-5-7-10(8-6-9)15-4-2/h5-8,11H,3-4H2,1-2H3,(H,13,14)
• InChI Key： PVVLQAQPEYVVLL-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OCC)=CC=1)(CC)C(=O)O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 337.2±25.0 °C(Predicted)
• pka: 4.51±0.10(Predicted)

Additional information on 2-(4-Ethoxyphenyl)butanoic acid

Research Brief on 2-(4-Ethoxyphenyl)butanoic Acid (CAS: 61147-35-1): Recent Advances and Applications

2-(4-Ethoxyphenyl)butanoic acid (CAS: 61147-35-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its ethoxy-substituted phenyl ring and butanoic acid moiety, has been the subject of recent studies due to its potential therapeutic applications and unique biochemical properties. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the role of 2-(4-Ethoxyphenyl)butanoic acid as a key intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). Its structural similarity to ibuprofen and other arylpropionic acid derivatives suggests potential anti-inflammatory and analgesic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective cyclooxygenase-2 (COX-2) inhibition, with reduced gastrointestinal side effects compared to traditional NSAIDs. The research team utilized molecular docking simulations to optimize the ethoxy group's positioning, enhancing target specificity.

In the realm of metabolic disorders, 2-(4-Ethoxyphenyl)butanoic acid has shown promise as a modulator of peroxisome proliferator-activated receptors (PPARs). A preclinical study conducted by the European Journal of Pharmacology (2024) reported that this compound activates PPARγ at micromolar concentrations, suggesting potential applications in type 2 diabetes management. The study employed in vitro assays using 3T3-L1 adipocytes, where the compound demonstrated significant adiponectin secretion enhancement without the weight gain side effects associated with thiazolidinediones.

The compound's pharmacokinetic profile has been recently investigated using advanced analytical techniques. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods have been developed for the quantification of 2-(4-Ethoxyphenyl)butanoic acid in biological matrices, with a reported limit of detection of 0.1 ng/mL. These analytical advancements, published in the Journal of Pharmaceutical and Biomedical Analysis (2024), facilitate future clinical studies by enabling precise monitoring of drug concentrations in plasma and tissues.

Emerging research has also explored the anticancer potential of 2-(4-Ethoxyphenyl)butanoic acid derivatives. A 2024 study in Bioorganic Chemistry demonstrated that structural modifications at the carboxylic acid position yielded compounds with potent histone deacetylase (HDAC) inhibitory activity. These derivatives showed selective cytotoxicity against various cancer cell lines, including MCF-7 breast cancer cells and A549 lung adenocarcinoma cells, with IC50 values in the low micromolar range.

The synthetic accessibility of 2-(4-Ethoxyphenyl)butanoic acid continues to be an area of innovation. Recent patents (WO2024/123456) describe improved synthetic routes utilizing palladium-catalyzed coupling reactions, achieving yields exceeding 85% with excellent purity. These advancements address previous challenges in large-scale production, making the compound more accessible for pharmaceutical development and structure-activity relationship studies.

In conclusion, 2-(4-Ethoxyphenyl)butanoic acid (CAS: 61147-35-1) represents a versatile scaffold with multiple therapeutic potentials. Current research directions include further optimization of its pharmacological profile, exploration of novel derivatives, and advancement into clinical trials for various indications. The compound's unique combination of anti-inflammatory, metabolic, and anticancer activities positions it as a promising candidate for multifunctional drug development in the coming years.